Cas no 1563532-58-0 (3-(1H-pyrazol-1-yl)pyridin-4-amine)

• Product Name: 3-(1H-pyrazol-1-yl)pyridin-4-amine
• CAS No: 1563532-58-0
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 5760060
• PubChem ID: 82415566
• Update Time: 2025-06-14

3-(1H-pyrazol-1-yl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1563532-58-0
• EN300-1674153
• SCHEMBL19480896
• 3-(1H-pyrazol-1-yl)pyridin-4-amine
• 4-AMINO-3-(1H-PYRAZOL-1-YL)PYRIDINE
• 4-Pyridinamine, 3-(1H-pyrazol-1-yl)-

• Inchi： 1S/C8H8N4/c9-7-2-4-10-6-8(7)12-5-1-3-11-12/h1-6H,(H2,9,10)
• InChI Key： PSMWEWJBZXBKJY-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=NC=CC=1N

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 370.2±27.0 °C(Predicted)
• pka: 7.62±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3-(1H-pyrazol-1-yl)pyridin-4-amine

Comprehensive Overview of 3-(1H-pyrazol-1-yl)pyridin-4-amine (CAS No. 1563532-58-0)

3-(1H-pyrazol-1-yl)pyridin-4-amine (CAS No. 1563532-58-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyridine core substituted with a pyrazole moiety, serves as a versatile building block in medicinal chemistry. Its molecular formula, C₈H₈N₄, and molecular weight of 160.18 g/mol make it an attractive candidate for drug discovery and material science applications.

The growing interest in 3-(1H-pyrazol-1-yl)pyridin-4-amine is reflected in its increasing presence in scientific literature and patent filings. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating cancers and inflammatory diseases. The compound's hydrogen bond acceptor and donor capabilities, attributed to its amine and pyrazole groups, enable it to interact with biological targets with high specificity.

In the context of current trends, 3-(1H-pyrazol-1-yl)pyridin-4-amine aligns with the rising demand for small molecule therapeutics and precision medicine. Its structural similarity to known pharmacophores has prompted investigations into its potential as a scaffold for developing novel drugs. Additionally, the compound's relevance in catalysis and material science has expanded its utility beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, 3-(1H-pyrazol-1-yl)pyridin-4-amine offers several advantages. Its modular synthesis allows for straightforward derivatization, enabling researchers to explore structure-activity relationships (SAR) efficiently. The compound's stability under various conditions further enhances its appeal as a research chemical. Recent studies have highlighted its role in cross-coupling reactions, a cornerstone of modern organic synthesis.

The compound's physicochemical properties, including its logP value and solubility profile, make it particularly interesting for drug design applications. These characteristics are critical for addressing contemporary challenges in bioavailability and blood-brain barrier penetration, topics frequently searched by researchers in medicinal chemistry forums and databases.

As the scientific community continues to explore 3-(1H-pyrazol-1-yl)pyridin-4-amine, its potential applications in neurodegenerative disease research have emerged as a particularly promising area. The compound's ability to modulate protein-protein interactions positions it as a valuable tool in studying complex biological systems. This aligns with current research priorities in drug discovery and chemical biology.

Quality control and characterization of 3-(1H-pyrazol-1-yl)pyridin-4-amine typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is essential for reproducible research outcomes. The availability of high-quality reference standards has facilitated its adoption in various research settings.

In conclusion, 3-(1H-pyrazol-1-yl)pyridin-4-amine (CAS No. 1563532-58-0) represents a compelling example of how heterocyclic chemistry continues to drive innovation across multiple scientific disciplines. Its versatility, combined with the growing understanding of its biological activities, ensures its continued relevance in addressing some of the most pressing challenges in healthcare and materials science. As research progresses, this compound is likely to feature prominently in the development of next-generation therapeutics and functional materials.